Cas no 103427-48-1 (1,3,5-Triazine-2,4-diamine,6-[(difluoromethyl)thio]-N2-methyl-N4-2-propyn-1-yl-)

• Product Name: 1,3,5-Triazine-2,4-diamine,6-[(difluoromethyl)thio]-N2-methyl-N4-2-propyn-1-yl-
• CAS No: 103427-48-1
• MF: C₈H₉F₂N₅S
• MW: 245.25236582756
• CID: 203607
• PubChem ID: 190505
• Update Time: 2025-04-19

1,3,5-Triazine-2,4-diamine,6-[(difluoromethyl)thio]-N2-methyl-N4-2-propyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-[(difluoromethyl)thio]-N2-methyl-N4-2-propyn-1-yl-
• 6-(difluoromethylsulfanyl)-4-N-methyl-2-N-prop-2-ynyl-1,3,5-triazine-2,4-diamine
• 103427-48-1
• DTXSID90145838
• 1,3,5-Triazine-2,4-diamine, 6-((difluoromethyl)thio)-N-methyl-N'-2-propynyl-

• Inchi： 1S/C8H9F2N5S/c1-3-4-12-7-13-6(11-2)14-8(15-7)16-5(9)10/h1,5H,4H2,2H3,(H2,11,12,13,14,15)
• InChI Key： LDDHXFQSTHDRQJ-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1N=C(NC)N=C(N=1)NCC#C

Computed Properties

• Exact Mass: 245.05487
• Monoisotopic Mass: 245.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 370.3°Cat760mmHg
• Flash Point: 177.7°C
• Refractive Index: 1.558
• PSA: 62.73
• LogP: 0.11690